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Compound of Interest

Compound Name: NF023 hexasodium

CAS No.: 104869-31-0

Cat. No.: B1139560

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and handling of stock

solutions of NF023 hexasodium salt, a selective P2X1 purinergic receptor antagonist and

Gαo/i protein inhibitor. Adherence to these guidelines is crucial for ensuring the stability, and

efficacy of the compound in experimental settings.

Quantitative Data Summary
The physical and chemical properties of NF023 hexasodium salt can vary slightly between

suppliers, primarily due to differences in hydration states. The following table summarizes key

quantitative data from various commercial sources.
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Property Value Source

Molecular Formula C₃₅H₂₀N₄Na₆O₂₁S₆

Sigma-Aldrich,

MedChemExpress, Tocris

Bioscience

Molecular Weight 1162.88 g/mol
Sigma-Aldrich,

MedChemExpress

1162.86 g/mol Tocris Bioscience

1030.9 g/mol (hydrate) Cayman Chemical

1168.92 g/mol TargetMol

Appearance White to off-white solid Sigma-Aldrich

Purity ≥95% (HPLC) Sigma-Aldrich

≥90% Cayman Chemical

Solubility in Water Soluble Sigma-Aldrich

35 mg/mL Sigma-Aldrich

25 mg/mL Sigma-Aldrich

100 mM Cayman Chemical

105.3 mg/mL (90.08 mM) TargetMol

Storage (Solid) 2-8°C Sigma-Aldrich

-20°C (for up to 3 years) TargetMol, Cayman Chemical

Storage (Stock Solution)
-20°C (for up to 1 month) or

-80°C (for up to 6 months)
MedChemExpress

Experimental Protocols
Protocol 1: Preparation of a 10 mM NF023 Hexasodium
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of NF023 hexasodium salt

in sterile water.

Materials:

NF023 hexasodium salt powder

Sterile, nuclease-free water

Vortex mixer

Sonicator (optional, but recommended)[1]

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes or cryovials

Procedure:

Equilibration: Allow the vial of NF023 hexasodium salt powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NF023 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.163 mg of NF023

(based on a molecular weight of 1162.88 g/mol ).

Solubilization: Add the appropriate volume of sterile water to the tube. For a 10 mM stock, if

you weighed 1.163 mg, add 1 mL of water.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound

does not fully dissolve, sonication is recommended to aid dissolution.[1]

Sterilization: To ensure sterility for cell-based assays, filter the stock solution through a 0.22

µm syringe filter into a new sterile tube.[2] This step is critical for preventing contamination of

cell cultures.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.[3] Store the aliquots at
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-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[2]

Note: Always refer to the manufacturer's datasheet for the specific molecular weight of the lot

you are using to ensure accurate concentration calculations.

Visualizations
Experimental Workflow: NF023 Stock Solution
Preparation
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Workflow for NF023 Stock Solution Preparation
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Caption: A flowchart illustrating the step-by-step process for preparing a sterile stock solution of

NF023.

Signaling Pathway: Mechanism of Action of NF023
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Caption: A diagram showing NF023's dual inhibitory action on P2X1 receptors and Gαo/i

proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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